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Compound of Interest

Compound Name: 1-Pyrenol, 6-nitro-

CAS No.: 1767-28-8

Cat. No.: B122723

Get Quote

Executive Summary
1-Pyrenol, 6-nitro- (CAS: 1767-28-8), also known as 1-hydroxy-6-nitropyrene, is a nitrated

polycyclic aromatic hydrocarbon (nitro-PAH).[1][2][3] Unlike standard organic waste, this

compound possesses significant mutagenic and carcinogenic potential due to its ability to form

DNA adducts following metabolic activation.

Immediate Action Required:

Do not dispose of down the drain.

Do not mix with general oxidizers (e.g., bleach) without specific protocol, as this may

generate toxic quinones.

Mandatory: Segregate as Cytotoxic/Genotoxic Chemical Waste for high-temperature

incineration.[1]

Part 1: Chemical Profile & Hazard Identification
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Why this specific protocol is necessary.

To handle this compound safely, one must understand the mechanism of its toxicity. Nitro-PAHs

are not directly reactive with DNA; they require metabolic activation.[1] 1-Pyrenol, 6-nitro-
undergoes nitroreduction or ring oxidation (often via CYP450 enzymes), creating reactive

electrophiles (hydroxylamines) that covalently bind to DNA (guanine residues), causing

replication errors.[1]

Physicochemical & Safety Data

Parameter Specification

Chemical Name 6-Nitro-1-pyrenol

CAS Number 1767-28-8

Molecular Formula C₁₆H₉NO₃

Appearance Yellow to Brown Solid/Needles

Solubility
Soluble in DMSO, Methanol, Acetone; Insoluble

in Water

Primary Hazard Mutagen / Carcinogen (Suspected)

Target Organs Liver, Lungs, Bladder

GHS Signal Word
WARNING / DANGER (Treat as Carcinogen

Cat.[1][4] 2 or 1B)

Part 2: Pre-Disposal Handling & Containment
The self-validating safety system.[1]

Effective disposal begins at the bench.[1] The following containment strategy prevents cross-

contamination before the waste ever reaches the drum.

Engineering Controls
Primary: Class II Biological Safety Cabinet (if handling biological assays) or Chemical Fume

Hood.[1]
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Static Control: Use an antistatic gun or ionizer if weighing dry powder, as nitro-PAHs can be

electrostatically active and disperse easily.[1]

Personal Protective Equipment (PPE)[1]
Hands: Double-gloving is mandatory.[1]

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) for prolonged handling.[1]

Rationale: PAHs are lipophilic and can permeate standard latex rapidly.[1]

Body: Tyvek lab coat or sleeve covers to prevent particulate accumulation on fabric clothing.

[1]

Respiratory: If working outside a hood (not recommended), a P100 particulate respirator is

required.

Part 3: Disposal Protocol (Step-by-Step)
The core operational directive.[1]

This protocol segregates waste based on physical state to ensure efficient incineration.[1]

Workflow Visualization
The following diagram outlines the decision logic for disposing of 6-nitro-1-pyrenol waste

streams.
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Figure 1: Decision tree for the segregation and packaging of nitro-PAH waste streams.[1]
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Detailed Procedures
A. Solid Waste (Powder, Weigh Boats, Contaminated PPE)

Container: Use a wide-mouth HDPE jar or a dedicated "Cytotoxic/Carcinogen" yellow waste

bag.[1]

Wetting: If disposing of pure powder, dampen slightly with water or oil to prevent dust

generation during compaction/transport.

Sealing: Double-bag all solid waste. Seal with hazardous waste tape.

Labeling: Affix a label reading: “Hazardous Waste: 6-Nitro-1-pyrenol. Mutagenic.[1][5][6]

Solid.”

B. Liquid Waste (Stock Solutions in DMSO/Methanol)[1]
Segregation: Do not mix with aqueous acid/base waste streams.[1] Keep in the "Organic

Solvent" stream.

Container: Amber glass bottles are preferred to prevent photodegradation (which can form

unknown byproducts).[1]

Headspace: Leave 10% headspace to allow for expansion.[1]

Labeling: List all solvents (e.g., "DMSO 99%, 6-Nitro-1-pyrenol <1%"). Mark clearly as

"Carcinogen."

Part 4: Decontamination of Glassware & Spills
Restoring the workspace to a safe baseline.

Standard soap and water are insufficient for lipophilic nitro-PAHs.[1]

The "Solvent Rinse" Technique
Before washing glassware in a standard dishwasher or sink:

Rinse 1: Rinse the vessel with Acetone. Collect this rinse into the Liquid Hazardous Waste

container.
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Rinse 2: Rinse with Ethanol or Methanol.[1] Collect into Liquid Hazardous Waste.[1]

Final Wash: Wash with Alconox/detergent and water.[1] This water can now go down the

drain, as the bulk contaminant has been removed.

Spill Management
Small Spill (<100 mg):

Isolate the area.[1][7][8]

Cover with a solvent-dampened pad (Acetone).[1]

Wipe strictly inward (from periphery to center) to avoid spreading.[1]

Dispose of pads as Solid Hazardous Waste.

Clean surface with detergent and water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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